2,3-Dihydroxypropyl acetate 2,3-Dihydroxypropyl acetate Acetin is a clear colorless to pale yellow viscous liquid with a characteristic odor. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 26446-35-5
VCID: VC0036628
InChI: InChI=1S/C5H10O4/c1-4(7)9-3-5(8)2-6/h5-6,8H,2-3H2,1H3
SMILES: CC(=O)OCC(CO)O
Molecular Formula: C5H10O4
Molecular Weight: 134.13 g/mol

2,3-Dihydroxypropyl acetate

CAS No.: 26446-35-5

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VCID: VC0036628

Molecular Formula: C5H10O4

Molecular Weight: 134.13 g/mol

2,3-Dihydroxypropyl acetate - 26446-35-5

CAS No. 26446-35-5
Product Name 2,3-Dihydroxypropyl acetate
Molecular Formula C5H10O4
Molecular Weight 134.13 g/mol
IUPAC Name 2,3-dihydroxypropyl acetate
Standard InChI InChI=1S/C5H10O4/c1-4(7)9-3-5(8)2-6/h5-6,8H,2-3H2,1H3
Standard InChIKey KMZHZAAOEWVPSE-UHFFFAOYSA-N
Impurities OFTEN CONTAMINATED WITH GLYCERIN.
SMILES CC(=O)OCC(CO)O
Canonical SMILES CC(=O)OCC(CO)O
Boiling Point 316 °F at 16.5 mm Hg (NTP, 1992)
129-131 °C @ 3 MM HG
Colorform COLORLESS LIQUID; COMMERCIAL PRODUCT IS PALE YELLOW
Thick liquid
Density 1.206 at 68 °F (NTP, 1992)
1.206 @ 20 °C/4 °C
Flash Point greater than 201.2 °F (NTP, 1992)
Melting Point FP: -78 °C
Physical Description Acetin is a clear colorless to pale yellow viscous liquid with a characteristic odor. (NTP, 1992)
Liquid
Description Acetin is a clear colorless to pale yellow viscous liquid with a characteristic odor. (NTP, 1992)
Solubility greater than or equal to 100 mg/mL at 70° F (NTP, 1992)
SOL IN WATER, ALCOHOL, SLIGHTLY IN ETHER; INSOL IN BENZENE
Synonyms 1,2,3-propanetriol1-acetate;1-Monoacetin;2,3-Dihydroxypropyl acetate;Acetic acid, monoglyceraldehyde;Acetin, mono-;Acetoglyceride;Acetyl monoglyceride;acetylmonoglyceride
Vapor Pressure 3 mm Hg at 266 °F (NTP, 1992)
3 MM HG @ 130 °C
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PubChem Compound 33510
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